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Compound of Interest

Compound Name: 4-Amino-4'-hydroxybenzophenone

Cat. No.: B076200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-4'-
hydroxybenzophenone, a versatile bifunctional molecule with significant applications in
materials science and pharmaceutical research. This document details its chemical and
physical properties, safety and handling protocols, and relevant experimental procedures.

Chemical Identity and Properties

4-Amino-4'-hydroxybenzophenone, with the CAS number 14963-34-9, is a benzophenone
derivative featuring both an amino group and a phenolic hydroxyl group on separate phenyl
rings.[1][2] This unique structure makes it a valuable building block in organic synthesis.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 14963-34-9

Molecular Formula C13H11NO2[2]

Molecular Weight 213.23 g/mol [2]

IUPAC Name (4-aminophenyl)(4-hydroxyphenyl)methanone[3]
SMILES 0O=C(C1=CC=C(0)C=C1)C2=CC=C(N)C=C2[?]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b076200?utm_src=pdf-interest
https://www.benchchem.com/product/b076200?utm_src=pdf-body
https://www.benchchem.com/product/b076200?utm_src=pdf-body
https://www.benchchem.com/product/b076200?utm_src=pdf-body
https://parchem.com/chemical-supplier-distributor/4-amino-4-hydroxybenzophenone-675906
https://www.bldpharm.com/products/14963-34-9.html
https://www.bldpharm.com/products/14963-34-9.html
https://www.bldpharm.com/products/14963-34-9.html
https://www.benchchem.com/product/b076200
https://www.bldpharm.com/products/14963-34-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 2: Physical and Chemical Properties

Property Value
Melting Point 184°C[4]
logP 2.78660[4]
Polar Surface Area (PSA) 63.32 A2[4]

Room Temperature, keep in a dark, dry, and
Storage Temperature
sealed place[2][4]

Synthesis and Experimental Protocols

The primary application of 4-Amino-4'-hydroxybenzophenone in a research context is as a
monomer for the synthesis of novel polymers, such as photosensitive polyimides and
polyamides.[3] It also serves as a precursor for developing pharmacologically active molecules.

[3]

A common synthetic route to obtain 4-Amino-4'-hydroxybenzophenone involves the
reduction of 4-hydroxy-4'-nitrobenzophenone.

Experimental Protocol: Synthesis via Reduction

A general method for the synthesis of (4-aminophenyl)(4-hydroxyphenyl)methanone involves
the reduction of 4-hydroxy-4'-nitrobenzophenone.[4]

e Reaction:

o

Starting Material: 4-hydroxy-4'-nitrobenzophenone

[¢]

Reagents: Hydrogen gas, Palladium on activated charcoal (catalyst)

Solvent; Methanol

[¢]

o

Temperature: 20°C

o Workflow Diagram:
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Synthesis of 4-Amino-4'-hydroxybenzophenone

Reactants Reaction Conditions

4-hydroxy-4'-nitrobenzophenone H2, Pd/C Methanol 20°C
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Caption: Synthetic workflow for 4-Amino-4'-hydroxybenzophenone.

Analytical Methods

High-performance liquid chromatography (HPLC) with a diode array detector is a suitable
method for the simultaneous determination and quantification of benzophenone and its
derivatives, including 4-Amino-4'-hydroxybenzophenone, particularly in contexts like food
packaging analysis.[5]

Experimental Workflow: HPLC Analysis
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HPLC Analysis Workflow
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Caption: Generalized workflow for HPLC analysis.

Safety and Handling

4-Amino-4'-hydroxybenzophenone is classified as an irritant. It is crucial to handle this
chemical with appropriate personal protective equipment and in a well-ventilated area.

Table 3: GHS Hazard Information
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Hazard Statement Precautionary Statement

H315: Causes skin irritation[6] P264: Wash thoroughly after handling[6]

P280: Wear protective gloves/protective

H319: Causes serious eye irritation[6] ) ) )
clothing/eye protection/face protection[6]

P261: Avoid breathing

H335: May cause respiratory irritation[6] )
dust/fume/gas/mist/vapours/spray[6]

P271: Use only outdoors or in a well-ventilated

area[6]

First Aid Measures:
e If on skin: Wash with plenty of water. If skin irritation occurs, get medical help.[6]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.[6]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Logical Relationship: Hazard and Response
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Hazard and First Aid Response

Skin Contact Inhalation Eye Contact

w Respiratory Irritation Serious Eye lrritation

Wash with water Move to fresh air Rinse with water

if irritation persists |if unwell if irritation persists

Seek medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Amino-4'-
hydroxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076200#4-amino-4-hydroxybenzophenone-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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